Cas no 137320-59-3 ([3,3'-Bithiophene]-5-carbaldehyde)

[3,3'-Bithiophene]-5-carbaldehyde structure
137320-59-3 structure
Product Name:[3,3'-Bithiophene]-5-carbaldehyde
CAS No:137320-59-3
MF:C9H6OS2
MW:194.273339748383
CID:901697
PubChem ID:24884317
Update Time:2025-09-28

[3,3'-Bithiophene]-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • [3,3'-Bithiophene]-5-carbaldehyde
    • (3,3'-bithiophene)-5-carboxaldehyde
    • 3,3`-BITHIOPHEN-5-CARBOXALDEHYD
    • 3,3′-Bithiophene-5-carboxaldehyde
    • 3,3'-bithiophene-5-carbaldehyde
    • 4-thiophen-3-ylthiophene-2-carbaldehyde
    • 3,3 inverted exclamation marka-Bithiophene-5-carboxaldehyde
    • 4-(3-thienyl)-2-thiophenecarboxaldehyde
    • 4-(thien-3-yl)-thien-2-ylcarboxaldehyde
    • 5-Formyl-3,3 inverted exclamation marka-bithiophene
    • 5-Formyl-3,3'-bithiophene
    • CS-0445387
    • AKOS004116263
    • 3,3'-Bithiophene-5-carboxaldehyde
    • 3,3'-Bithiophene-5-carboxaldehyde, 97%
    • J-006999
    • [3,3'-Bithiophene]-5-carboxaldehyde
    • SCHEMBL6192775
    • (3,3/'-BITHIOPHENE)-5-CARBOXALDEHYDE
    • 137320-59-3
    • EN300-634287
    • 4-(THIOPHEN-3-YL)THIOPHENE-2-CARBALDEHYDE
    • DTXSID60584730
    • MDL： MFCD06802085
    • Inchi： 1S/C9H6OS2/c10-4-9-3-8(6-12-9)7-1-2-11-5-7/h1-6H
    • InChI Key： PIXDIVGXUUHIPV-UHFFFAOYSA-N
    • SMILES： S1C(C=O)=CC(=C1)C1=CSC=C1

Computed Properties

  • Exact Mass: 193.98600
  • Monoisotopic Mass: 193.98600716g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 73.6Ų

Experimental Properties

  • Melting Point: 101-104 °C
  • PSA: 73.55000
  • LogP: 3.28910

[3,3'-Bithiophene]-5-carbaldehyde Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H302-H315-H319-H335
  • Warning Statement： P261-P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 22-36/37/38
  • Safety Instruction： S26
  • Hazardous Material Identification： Xn
  • Risk Phrases：R22
  • Safety Term：S26

[3,3'-Bithiophene]-5-carbaldehyde Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

[3,3'-Bithiophene]-5-carbaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
657824-1G
[3,3'-Bithiophene]-5-carbaldehyde
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XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
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Enamine
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4-(thiophen-3-yl)thiophene-2-carbaldehyde
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Enamine
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4-(thiophen-3-yl)thiophene-2-carbaldehyde
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Enamine
EN300-634287-0.25g
4-(thiophen-3-yl)thiophene-2-carbaldehyde
 137320-59-3
0.25g
 $1117.0 2023-05-24
Enamine
EN300-634287-0.5g
4-(thiophen-3-yl)thiophene-2-carbaldehyde
 137320-59-3
0.5g
 $1165.0 2023-05-24
Enamine
EN300-634287-1.0g
4-(thiophen-3-yl)thiophene-2-carbaldehyde
 137320-59-3
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Enamine
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4-(thiophen-3-yl)thiophene-2-carbaldehyde
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